Cas no 49638-64-4 (4,5-Bis(methylthio)-1,3-dithiole-2-thione)

• Product Name: 4,5-Bis(methylthio)-1,3-dithiole-2-thione
• CAS No: 49638-64-4
• MF: C₅H₆S₅
• MW: 226.426134586334
• MDL: MFCD00137888
• CID: 325630
• PubChem ID: 87564672
• Update Time: 2025-07-20

4,5-Bis(methylthio)-1,3-dithiole-2-thione Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(methylthio)-1,3-dithiole-2-thione
• 1,3-Dithiole-2-thione,4,5-bis(methylthio)-
• 4,5-bis(methylsulfanyl)-1,3-dithiole-2-thione
• 4,5-Bis(methylthio)-1,3-dithiol-2-thione
• 4,5-BIS-METHYLSULFANYL-(1,3)DITHIOLE-2-THIONE
• bis(methylsulfanyl)-2H-1,3-dithiole-2-thione
• NSC627450
• Maybridge4_003412
• HOFVXSUZSDYZSA-UHFFFAOYSA-N
• HMS1530L02
• ZB003148
• NCI60_008740
• 4,5-Di(methylthio)-1,3-dithiol-2-thione
• T
• SR-01000638597-1
• AS-64997
• CCG-49118
• AKOS001016929
• SCHEMBL16174661
• DTXSID30327035
• NCGC00175871-01
• 1,3-Dithiole-2-thione, 4,5-di(methylthio)-
• NSC-627450
• 49638-64-4
• BRD-K62730985-001-01-9
• T70963
• CHEMBL1979205
• B1778
• CS-0303849
• 1,3-Dithiole-2-thione, 4,5-bis(methylthio)-
• MFCD00137888
• 4,5-Bis(methylsulfanyl)-1,3-dithiole-2-thione #
• Z56791785
• FT-0617143
• BIS(METHYLSULFANYL)-1,3-DITHIOLE-2-THIONE

• MDL： MFCD00137888
• Inchi： 1S/C5H6S5/c1-7-3-4(8-2)10-5(6)9-3/h1-2H3
• InChI Key： HOFVXSUZSDYZSA-UHFFFAOYSA-N
• SMILES： S1C(=S)SC(=C1SC)SC

Computed Properties

• Exact Mass: 225.90700
• Monoisotopic Mass: 225.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 133

Experimental Properties

• Color/Form: Not determined
• Density: 1.53
• Melting Point: 101.0 to 104.0 deg-C
• Boiling Point: 312.4°C at 760 mmHg
• Flash Point: 142.7°C
• Refractive Index: 1.778
• PSA: 139.17000
• LogP: 3.98290
• Solubility: Not determined

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 4,5-Bis(methylthio)-1,3-dithiole-2-thione

Research Update on 4,5-Bis(methylthio)-1,3-dithiole-2-thione (CAS: 49638-64-4) in Chemical Biology and Pharmaceutical Applications

4,5-Bis(methylthio)-1,3-dithiole-2-thione (CAS: 49638-64-4) is a sulfur-rich heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the compound's role as a precursor in the synthesis of complex organic molecules with potential pharmacological activities. The presence of multiple sulfur atoms in its structure contributes to its reactivity, making it a valuable building block in medicinal chemistry. Researchers have explored its utility in the development of novel antiviral and anticancer agents, leveraging its ability to interact with biological thiols and modulate redox processes within cells.

One of the most promising areas of investigation involves the compound's antioxidant properties. In vitro studies have demonstrated that 4,5-Bis(methylthio)-1,3-dithiole-2-thione can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress, a key factor in aging and various diseases, including neurodegenerative disorders and cancer. These findings suggest its potential as a therapeutic agent or a protective adjunct in treatments where oxidative damage is a concern.

Additionally, the compound has been investigated for its antimicrobial properties. Recent research indicates that it exhibits activity against a range of bacterial and fungal pathogens, possibly due to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. This has spurred interest in its use as a lead compound for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

From a chemical perspective, advances in the synthesis and modification of 4,5-Bis(methylthio)-1,3-dithiole-2-thione have been reported. Researchers have developed more efficient synthetic routes, enabling higher yields and purity, which are critical for pharmaceutical applications. Furthermore, structural analogs of the compound have been synthesized to explore structure-activity relationships, providing insights into how modifications can enhance its biological efficacy and reduce potential toxicity.

In conclusion, 4,5-Bis(methylthio)-1,3-dithiole-2-thione (CAS: 49638-64-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in its synthesis and modification, underscore its potential as a therapeutic agent or a tool for probing biological systems. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical applications.